Cas no 128139-63-9 (3-Allyl-4-butoxy-5-methoxybenzaldehyde)

• Product Name: 3-Allyl-4-butoxy-5-methoxybenzaldehyde
• CAS No: 128139-63-9
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD08691694
• CID: 1087150
• PubChem ID: 19937047
• Update Time: 2025-08-03

3-Allyl-4-butoxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-4-butoxy-5-methoxybenzaldehyde
• 4-butoxy-3-methoxy-5-prop-2-enylbenzaldehyde
• DUUDAGLUGZXHRC-UHFFFAOYSA-N
• DTXSID40601419
• AKOS000113666
• SCHEMBL9165998
• 4-butoxy-3-methoxy-5-(prop-2-en-1-yl)benzaldehyde
• 128139-63-9
• MFCD08691694
• BS-35671
• CS-0118156
• Benzaldehyde, 4-butoxy-3-methoxy-5-(2-propen-1-yl)-
• CHEMBRDG-BB 4024663

• MDL： MFCD08691694
• Inchi： 1S/C15H20O3/c1-4-6-8-18-15-13(7-5-2)9-12(11-16)10-14(15)17-3/h5,9-11H,2,4,6-8H2,1,3H3
• InChI Key： DUUDAGLUGZXHRC-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C=O)=CC=1CC=C)OC)CCCC

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.41510

Additional information on 3-Allyl-4-butoxy-5-methoxybenzaldehyde

3-Allyl-4-butoxy-5-methoxybenzaldehyde (CAS No. 128139-63-9): Properties, Applications, and Market Insights

3-Allyl-4-butoxy-5-methoxybenzaldehyde (CAS No. 128139-63-9) is a specialized organic compound that has garnered attention in various industrial and research applications. This aromatic aldehyde, characterized by its unique molecular structure, combines functional groups such as allyl, butoxy, and methoxy, making it a versatile intermediate in synthetic chemistry. Its CAS number 128139-63-9 is often searched by researchers and manufacturers looking for high-purity reagents or intermediates for advanced chemical synthesis.

The compound's molecular formula is C₁₅H₂₀O₃, and it exhibits a distinct aromatic profile due to the presence of the benzaldehyde core. The allyl group introduces reactivity for further functionalization, while the butoxy and methoxy substituents enhance its solubility in organic solvents. This balance of properties makes 3-Allyl-4-butoxy-5-methoxybenzaldehyde a valuable building block in fragrances, pharmaceuticals, and specialty chemicals.

One of the most searched questions about this compound is: "What are the applications of 3-Allyl-4-butoxy-5-methoxybenzaldehyde?" The answer lies in its role as a precursor in the synthesis of fine chemicals. For instance, it is used in the production of flavor and fragrance compounds, where its aromatic properties contribute to complex scent profiles. Additionally, researchers explore its potential in pharmaceutical intermediates, particularly in designing molecules with targeted biological activity.

From an industrial perspective, 3-Allyl-4-butoxy-5-methoxybenzaldehyde is often discussed in the context of green chemistry and sustainable synthesis. With growing interest in eco-friendly processes, manufacturers are optimizing its production to minimize waste and energy consumption. This aligns with the broader trend of bio-based chemicals, where renewable feedstocks are prioritized.

The compound's physical and chemical properties are frequently queried in academic and industrial databases. It typically appears as a pale yellow to colorless liquid with a characteristic aromatic odor. Its boiling point, solubility, and stability under various conditions are critical parameters for researchers. For example, its solubility in ethanol and ether makes it suitable for reactions in organic media, while its stability at room temperature ensures safe handling and storage.

In the context of market trends, demand for 3-Allyl-4-butoxy-5-methoxybenzaldehyde is influenced by the growth of the flavor and fragrance industry. As consumers seek unique and natural-inspired scents, the need for innovative intermediates like this compound rises. Furthermore, advancements in catalysis and process optimization are driving cost-effective production, making it more accessible to smaller enterprises.

Another hot topic is the regulatory status of 3-Allyl-4-butoxy-5-methoxybenzaldehyde. While it is not classified as hazardous under major regulatory frameworks, proper handling guidelines are emphasized in safety data sheets (SDS). Researchers often search for compatibility information to ensure it is used safely with other chemicals. This underscores the importance of transparency in chemical supply chains.

For those exploring synthetic pathways, 3-Allyl-4-butoxy-5-methoxybenzaldehyde can be prepared through multi-step organic reactions, including Friedel-Crafts alkylation and etherification. These methods are well-documented in chemical literature, but recent innovations focus on catalytic efficiency and yield improvement. Such developments are particularly relevant to academic labs and industrial R&D teams.

In summary, 3-Allyl-4-butoxy-5-methoxybenzaldehyde (CAS No. 128139-63-9) is a multifaceted compound with applications spanning fragrances, pharmaceuticals, and specialty chemicals. Its unique structure and reactivity make it a subject of ongoing research, while market trends highlight its role in sustainable chemistry. As industries evolve, this compound will likely remain a key player in advanced synthetic applications.